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Compound of Interest

Compound Name: Piperonylamine

Cat. No.: B131076 Get Quote

This document provides essential safety and logistical information for the proper disposal of

piperonylamine, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedural guidance is intended for researchers,

scientists, and drug development professionals who handle this chemical.

Immediate Safety and Handling Precautions
Piperonylamine is classified as a hazardous substance requiring careful handling. It can

cause severe skin burns, serious eye damage, and respiratory irritation.[1][2][3] Adherence to

strict safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, protective

clothing, and safety goggles with a face shield when handling piperonylamine.[2][4]

Ventilation: All work should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize the inhalation of vapors or mists.[1]

Handling: Avoid all direct contact with the skin and eyes.[1] After handling, wash hands and

any exposed skin thoroughly. Contaminated clothing and gloves must be removed and

decontaminated before reuse.[1]

Step-by-Step Disposal Protocol
The disposal of piperonylamine is regulated, and it must be managed as hazardous waste.[1]

[5][6] Do not dispose of piperonylamine down the drain or in regular trash.[4]
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Waste Identification and Segregation:

Identify all waste containing piperonylamine as hazardous chemical waste.

Keep piperonylamine waste separate from other waste streams to prevent dangerous

reactions.[4][5] It is incompatible with strong oxidizing agents and acids.[1][4]

Container Management:

Select a container that is in good condition and compatible with piperonylamine.[4][5] For

liquid waste, use a container specifically designed for liquids.[5]

The container must be kept tightly sealed at all times, except when adding waste, to

prevent the release of fumes.[4][5]

Labeling:

Clearly label the waste container with the words "HAZARDOUS WASTE".[5]

The label must also include the chemical name ("Piperonylamine") and a description of

its contents (e.g., "Piperonylamine in methanol solution, ~5%").[4][5]

Storage:

Store the sealed and labeled waste container in a designated, secure satellite

accumulation area near the point of generation.[5]

The storage area must be a cool, dry, and well-ventilated location, away from direct

sunlight, heat sources, and incompatible materials.[1][4]

Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed professional waste

disposal company.[4][7] These services ensure that the chemical is disposed of in

compliance with all federal, state, and local regulations, often through methods like high-

temperature incineration in a facility equipped with afterburners and scrubbers.[7]

Spill Response Protocol
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In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Secure: Evacuate all non-essential personnel from the spill area.[7]

Ventilate: Ensure the area is well-ventilated.[7]

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such

as sand, silica gel, or a universal binder.[1]

Collect: Carefully sweep or shovel the absorbent material into a suitable, sealable container.

[1][7]

Dispose: Label the container as hazardous waste containing piperonylamine and manage it

according to the disposal procedures outlined above.[7]

Data Presentation
The following table summarizes key quantitative and safety data for piperonylamine.
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Property Value Reference

CAS Number 2620-50-0 [1][2][8]

Molecular Formula C₈H₉NO₂ [2][8]

Molecular Weight 151.16 g/mol [2]

Appearance
Colorless to light yellow/orange

liquid
[1][8]

pH 11.6 [1]

Boiling Point 138 - 139 °C @ 13 mmHg [1][2]

Flash Point > 110 °C (> 230 °F) [1][2]

Specific Gravity ~1.21 g/mL at 25 °C [1][2]

Hazard Classifications

Skin Corrosion/Irritation

(Category 1), Serious Eye

Damage/Irritation (Category 1),

Specific Target Organ Toxicity -

Single Exposure (Category 3,

Respiratory System)

[1]

Signal Word Danger [1]

Hazard Statements

H314: Causes severe skin

burns and eye damage. H335:

May cause respiratory

irritation.

Experimental Protocols & Visualizations
Piperonylamine Disposal Workflow
The logical workflow for the proper handling and disposal of piperonylamine waste is

illustrated below. This process ensures safety and regulatory compliance from the point of

generation to final disposal.
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Standard Disposal Workflow
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Caption: Logical workflow for the safe disposal of piperonylamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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